Cas no 1577-19-1 (3-Octenoic acid)

3-Octenoic acid structure
3-Octenoic acid structure
Product Name:3-Octenoic acid
CAS No:1577-19-1
MF:C8H14O2
MW:142.195562839508
CID:212426
PubChem ID:87574083
Update Time:2025-04-19

3-Octenoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Octenoic acid
    • CS-0160238
    • J-009443
    • CHEBI:180313
    • 3-OCTENOICACID
    • 3E-octenoic acid
    • 5163-67-7
    • LMFA01030020
    • NS00081518
    • Q27257146
    • NS00021706
    • (3E)-3-octenoic acid
    • 3-Octenoic acid, AldrichCPR
    • (E)-Oct-3-enoic acid
    • AKOS015839559
    • FEMA NO. 4362, E-
    • (E)-3-Octenoic acid
    • C8:1n-5
    • trans-beta-octenoic acid
    • 1577-19-1
    • 52M4D39OOY
    • UNII-52M4D39OOY
    • EINECS 225-941-6
    • O0070
    • 3-Octenoic acid, (3E)-
    • (3E)-oct-3-enoic acid
    • DTXSID801315228
    • 3-OCTENOIC ACID, (E)-
    • oct-3-enoicacid
    • 3F5ID1X5WH
    • SCHEMBL586011
    • EINECS 216-418-3
    • SCHEMBL1224227
    • MFCD00016562
    • HY-W106629
    • UNII-3F5ID1X5WH
    • trans-3-octenoic acid
    • FT-0616285
    • oct-3-enoic acid
    • D84200
    • DTXSID0061799
    • DB-310215
    • 2-Heptene-1-carboxylic acid; ?3-Octenoic acid
    • MDL： MFCD00016562
    • Inchi： 1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h5-6H,2-4,7H2,1H3,(H,9,10)/b6-5+
    • InChI Key： IWPOSDLLFZKGOW-AATRIKPKSA-N
    • SMILES： OC(C/C=C/CCCC)=O

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9565 (rough estimate)
  • Melting Point: 1.7°C (estimate)
  • Boiling Point: 237-240°C
  • Flash Point: >110 °C
  • Refractive Index: 1.4420-1.4470
  • PSA: 37.30000
  • LogP: 2.20750
  • Solubility: Not determined
  • FEMA: 4362 | 3-OCTENOIC ACID

3-Octenoic acid Security Information

3-Octenoic acid Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3-Octenoic acid Pricemore >>

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